5-Bromo-2-(1-methyl-1H-1,2,4-triazol-5-yl)thiazole

• IUPAC Name: 5-bromo-2-(2-methyl-1,2,4-triazol-3-yl)-1,3-thiazole
• InChI: InChI=1S/C6H5BrN4S/c1-11-5(9-3-10-11)6-8-2-4(7)12-6/h2-3H,1H3
• InChI Key: WATOFHSMGRCXRR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)C2=NC=C(S2)Br
• Molecular Formula: C6H5BrN4S
• DSSTOX Substance ID: DTXSID30694830
• Molecular Weight: 245.10 g/mol
• CAS RN: 1014983-33-5

Description

“5-Bromo-2-(1-methyl-1H-1,2,4-triazol-5-yl)thiazole” is a chemical compound that contains a 1,2,4-triazole ring, which is a five-membered heterocyclic moiety. The compound also contains a thiazole ring and a bromine atom.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including “5-Bromo-2-(1-methyl-1H-1,2,4-triazol-5-yl)thiazole”, involves various synthetic routes. For instance, one pathway starts with the preparation of N-guanidinosuccinimide, which then reacts with amines under microwave irradiation.

Molecular Structure Analysis

The molecular structure of “5-Bromo-2-(1-methyl-1H-1,2,4-triazol-5-yl)thiazole” includes a 1,2,4-triazole ring and a thiazole ring, along with a bromine atom. The compound has a molecular weight of 245.10.

Scientific Research Applications

Anticancer Agents

• Scientific Field : Medicinal Chemistry, Oncology.
• Application Summary : 1,2,4-triazole derivatives have been synthesized and evaluated as potential anticancer agents. These compounds have shown promising cytotoxic activity against various human cancer cell lines.
• Methods of Application : The compounds were synthesized and their structures confirmed by spectroscopic techniques. Their cytotoxic activities were evaluated using the MTT assay.
• Results : Some of the synthesized compounds showed promising cytotoxic activity, with IC50 values lower than 12 μM against the Hela cell line.

Lung and Cervical Cancer Treatment

• Scientific Field : Medicinal Chemistry, Oncology.
• Application Summary : Novel molecules were designed and synthesized to understand the binding interactions between these molecules and target cells.
• Methods of Application : Molecular docking studies were performed against lung cancer target i.e., extracellular signal-regulated kinase 2/mitogen-activated protein kinase 1 (ERK2) and cervical cancer target i.e., fibroblast growth factor receptor 2 (FGFR2).
• Results : The study provided insights into the binding interactions between the novel molecules and target cells.

Antifungal Agents

• Scientific Field : Medicinal Chemistry, Mycology.
• Application Summary : 1,2,4-triazole derivatives, such as “5-Bromo-1-methyl-1H-1,2,4-triazole”, are often used in the synthesis of antifungal agents.
• Methods of Application : These compounds can be synthesized and their structures confirmed by spectroscopic techniques. Their antifungal activities can be evaluated using various assays.
• Results : The specific results would depend on the exact compound and the fungal species tested.

Antiviral Agents

• Scientific Field : Medicinal Chemistry, Virology.
• Application Summary : Some 1,2,4-triazole derivatives have been synthesized and evaluated as potential antiviral agents.
• Methods of Application : The compounds were synthesized and their structures confirmed by spectroscopic techniques. Their antiviral activities were evaluated using various assays.
• Results : Some of the synthesized compounds showed promising antiviral activity.

Antimicrobial Agents

• Scientific Field : Medicinal Chemistry, Microbiology.
• Application Summary : 1,2,4-triazole derivatives, such as “5-Bromo-1-methyl-1H-1,2,4-triazole”, are often used in the synthesis of antimicrobial agents.
• Methods of Application : These compounds can be synthesized and their structures confirmed by spectroscopic techniques. Their antimicrobial activities can be evaluated using various assays.
• Results : The specific results would depend on the exact compound and the microbial species tested.

Anti-inflammatory Agents

• Scientific Field : Medicinal Chemistry, Immunology.
• Application Summary : Some 1,2,4-triazole derivatives have been synthesized and evaluated as potential anti-inflammatory agents.
• Methods of Application : The compounds were synthesized and their structures confirmed by spectroscopic techniques. Their anti-inflammatory activities were evaluated using various assays.
• Results : Some of the synthesized compounds showed promising anti-inflammatory activity.

Synthesis routes and methods

Procedure details

To a mixture of methyl-5-thiazol-2-yl-1H-[1,2,4]triazole (6.55 g; 39 4 mmol) and dimethylformamide (32 mL), add N-bromosuccinimide (14 g, 78.8 mmol) in three portions over 1 h. Stir the mixture at 22° C. for 18 h and then add to water (300 mL) chilled to 0-5° C. Separate the aqueous layer and extract with methyl-t-butyl ether (2×200 mL). Combine the organic layers and wash with 7% aqueous sodium hydrogen carbonate (100 mL) and then dry over sodium sulfate. Filter and evaporate the solvent to afford the title compound (9.5 g, 93%). ES/MS m/z (79Br/81Br) 245/247 (M+1)+.